Cas no 859108-16-0 (1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate
• CAS No: 859108-16-0
• MF: C₂₁H₁₉NO₇
• MW: 397.378066301346
• CID: 5420509
• Update Time: 2025-05-19

1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[[[2,5-bis(methoxycarbonyl)phenyl]azaniumyl]methyl]-7-methyl-2-oxochromen-6-olate
• 1,4-Benzenedicarboxylic acid, 2-[[(6-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-4-yl)methyl]amino]-, 1,4-dimethyl ester
• 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate

• Inchi： 1S/C21H19NO7/c1-11-6-18-15(9-17(11)23)13(8-19(24)29-18)10-22-16-7-12(20(25)27-2)4-5-14(16)21(26)28-3/h4-9,22-23H,10H2,1-3H3
• InChI Key： PVNAWWPNAUMCRU-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C(OC)=O)C=C1NCC1C2=CC(O)=C(C)C=C2OC(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate

1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate (CAS No. 859108-16-0): A Comprehensive Overview

1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate (CAS No. 859108-16-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, with its unique structural features, exhibits a range of potential applications, making it a subject of ongoing research and development. In this article, we delve into its chemical properties, synthesis, applications, and market relevance, while also addressing some of the most frequently asked questions about this compound.

The molecular structure of 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate combines a coumarin derivative with a benzene dicarboxylate moiety, resulting in a hybrid molecule with intriguing properties. The presence of the 6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl group is particularly noteworthy, as it is a common scaffold in bioactive compounds. This structural feature is often associated with antioxidant, anti-inflammatory, and fluorescent properties, which are highly sought after in pharmaceutical and material applications.

One of the most frequently searched questions about this compound is: "What are the potential applications of 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate?" Research suggests that this compound could be utilized in the development of novel fluorescent probes, owing to its coumarin-based structure. Coumarin derivatives are widely known for their strong fluorescence, making them ideal for use in bioimaging and sensor technologies. Additionally, the compound's potential as a building block for pharmaceutical agents is under investigation, particularly in the context of targeting oxidative stress-related diseases.

The synthesis of 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate typically involves multi-step organic reactions, including esterification and amination processes. Researchers often explore green chemistry approaches to optimize the synthesis, reducing the use of hazardous reagents and improving yield. This aligns with the growing trend in the chemical industry to adopt sustainable practices, a topic that resonates strongly with today's environmentally conscious audience.

Another hot topic in the context of this compound is its stability and storage conditions. Users often search for "How to store 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate safely?" Proper storage in a cool, dry place, away from direct sunlight and moisture, is recommended to maintain its integrity. The compound should be kept in airtight containers to prevent degradation, which is a common concern for many organic molecules with sensitive functional groups.

In the market, 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate is primarily available for research and development purposes. Its niche applications mean that it is often supplied in small quantities by specialized chemical manufacturers. The demand for such compounds is driven by academic institutions, pharmaceutical companies, and material science researchers who are exploring its potential in various high-tech applications.

The future prospects for 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate are promising, particularly as the interest in multifunctional organic compounds continues to grow. With advancements in synthetic methodologies and a deeper understanding of its properties, this compound could play a pivotal role in the development of next-generation materials and therapeutics. Researchers are particularly excited about its potential in creating smart materials that respond to environmental stimuli, a field that is rapidly expanding.

In conclusion, 1,4-dimethyl 2-{(6-hydroxy-7-methyl-2-oxo-2H-chromen-4-yl)methylamino}benzene-1,4-dicarboxylate (CAS No. 859108-16-0) is a compound of significant scientific and industrial interest. Its unique structural attributes and potential applications make it a valuable subject of study. As research progresses, we can expect to see more innovative uses for this molecule, further solidifying its place in the chemical and pharmaceutical landscapes.